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Cefmetazole is a cephamycin antibiotic. It is active against E. coli, P. mirabilis, H. influenzae, N. gonorrhoeae, S. pneumoniae, and S. pyogenes (MIC50s = 0.25-2 μg/ml). Cefmetazole (20 and 40 mg/kg per day) decreases the lesion size and the number of ulcerative lesions in a rabbit model of active syphilis.
Cefmetazole is a second-generation, semi-synthetic, beta-lactam cephalosporin antibiotic with antibacterial activity. Cefmetazole binds to penicillin-binding proteins (PBPs), transpeptidases that are responsible for crosslinking of peptidoglycan. By preventing crosslinking of peptidoglycan, cell wall integrity is lost and cell wall synthesis is halted.
Cefmetazole, also known as zefazone or CMZ, belongs to the class of organic compounds known as n-acyl-alpha amino acids and derivatives. N-acyl-alpha amino acids and derivatives are compounds containing an alpha amin...